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Endolide F, a proline-containing lactone, has emerged as a molecule of interest due to its
moderate antagonist activity at the arginine vasopressin V1A receptor.[1][2][3] This technical
guide provides a comprehensive overview of the lactone structure of Endolide F, detailing its
discovery, structural elucidation, and biological activity. The information is intended to support
further research and development efforts targeting the V1A receptor.

Discovery and Isolation

Endolide F was discovered and isolated from the marine sponge-derived fungus Stachylidium
bicolor 293 K04.[2][3] The discovery process utilized a cutting-edge MassQL-integrated
molecular networking approach, which facilitated the targeted identification and substructure
annotation of new endolide analogs.[2]

Experimental Protocol: Isolation of Endolide F

The isolation of Endolide F was achieved through a multi-step chromatographic process. The
following is a summary of the experimental protocol based on the discovery publication:
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 Cultivation and Extraction: The fungal strain Stachylidium bicolor 293 K04 was cultivated to
produce a sufficient quantity of secondary metabolites. The culture was then extracted with a
suitable organic solvent to obtain a crude extract.

e Initial Fractionation: The crude extract was subjected to an initial fractionation step, likely
using techniques such as liquid-liquid extraction or solid-phase extraction, to separate
compounds based on their polarity.

o Chromatographic Separation: The fraction containing the endolides was further purified using
a series of chromatographic techniques. This typically involves:

o Medium-Pressure Liquid Chromatography (MPLC): For initial separation of major
compound classes.

o High-Performance Liquid Chromatography (HPLC): For fine purification of the target
compound, Endolide F. Multiple HPLC steps with different column phases and solvent
systems may be employed to achieve high purity.

o Compound Identification: Fractions were analyzed at each stage using techniques like Liquid
Chromatography-Mass Spectrometry (LC-MS) to track the presence of Endolide F based on
its mass-to-charge ratio.

Experimental Workflow for the Discovery and Isolation of Endolide F
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Caption: Workflow for the isolation and identification of Endolide F.
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Structural Elucidation of the Lactone Core

The chemical structure of Endolide F was determined through a combination of spectroscopic

techniques, primarily high-resolution mass spectrometry (HRMS) and nuclear magnetic

resonance (NMR) spectroscopy.

hvsicochemical and :

Property Value
Molecular Formula C25H32N406
Molecular Weight 484.54 g/mol
Appearance White solid

High-Resolution Mass

m/z [M+Na]* Calcd for C2sH32N4NaOe:
507.2214; Found: 507.2212

1H NMR (600 MHz, CDCls) & (ppm)

13C NMR (151 MHz, CDCls) & (ppm)

7.33 (t, J = 1.7 Hz, 1H) 172.5
7.29 (s, 1H) 171.8
7.21 (t, J = 1.7 Hz, 1H) 170.5
6.29 (dd, J = 1.8, 0.8 Hz, 1H) 169.8
6.25 (dd, J = 1.8, 0.8 Hz, 1H) 143.2

... (Additional peaks)

... (Additional peaks)

Note: The full NMR data would be extensive and is summarized here. For complete

assignments, refer to the primary publication.

Experimental Protocol: Structural Characterization

e High-Resolution Mass Spectrometry (HRMS): HRMS analysis was performed to determine

the exact mass of the molecule and, consequently, its molecular formula.

e 1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o H NMR: To identify the proton environments in the molecule.
o 13C NMR: To identify the carbon skeleton.

o 2D NMR (COSY, HSQC, HMBC): To establish the connectivity between protons and
carbons, and to piece together the overall structure, including the lactone ring and the
proline moiety.

o Chiral Analysis: The absolute stereochemistry of the amino acid components was
determined by advanced Marfey's analysis after acidic hydrolysis of the molecule.

Biological Activity: V1A Receptor Antagonism

Endolide F has been identified as a moderate antagonist of the arginine vasopressin V1A
receptor, which is a member of the G protein-coupled receptor (GPCR) superfamily.[2][4]

Quantitative Biological Data

Assay Parameter Result

Receptor Target Arginine Vasopressin V1A Receptor
Activity Moderate Antagonist

ICso Data not yet publicly available

Experimental Protocol: V1A Receptor Antagonist Assay

The antagonist activity of Endolide F at the V1A receptor was likely determined using a cell-
based assay. A typical protocol would involve:

e Cell Culture: A cell line stably expressing the human V1A receptor is cultured.

e Ligand Binding Assay: The ability of Endolide F to displace a known radiolabeled or
fluorescently labeled V1A receptor agonist is measured.

o Functional Assay: The effect of Endolide F on the downstream signaling of the V1A receptor
is assessed. This is often done by measuring changes in intracellular calcium levels upon
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stimulation with the native ligand, arginine vasopressin, in the presence and absence of
Endolide F.

Signaling Pathway of V1A Receptor and Antagonism by Endolide F
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Caption: Mechanism of V1A receptor antagonism by Endolide F.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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